
The Stereochemical Landscape of 3-
Hydroxypentadecanoyl-CoA: An In-depth

Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-hydroxypentadecanoyl-CoA

Cat. No.: B15551558 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Hydroxypentadecanoyl-CoA is a crucial intermediate in the beta-oxidation of odd-chain

fatty acids. Its stereochemistry, specifically the configuration of the hydroxyl group at the C-3

position, plays a pivotal role in its metabolic fate and potential biological activity. This technical

guide provides a comprehensive exploration of the stereochemistry of 3-
hydroxypentadecanoyl-CoA, covering its synthesis, enzymatic transformations, analytical

separation, and potential roles in cellular signaling.

Stereoisomers of 3-Hydroxypentadecanoyl-CoA
3-Hydroxypentadecanoyl-CoA exists as two enantiomers due to the chiral center at the C-3

carbon: (R)-3-hydroxypentadecanoyl-CoA and (S)-3-hydroxypentadecanoyl-CoA. The

spatial arrangement of the hydroxyl group defines their distinct stereochemical nature, which

dictates their interaction with stereospecific enzymes.

While specific optical rotation values for the enantiomers of 3-hydroxypentadecanoyl-CoA
are not readily available in the literature, the general principle for 3-hydroxy fatty acids is that

the (R) and (S) enantiomers will rotate plane-polarized light in equal but opposite directions.
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The magnitude of this rotation is dependent on the concentration of the sample, the path length

of the polarimeter, the solvent used, and the temperature.

Table 1: Physicochemical Properties of 3-Hydroxypentadecanoic Acid

Property Value

Molecular Formula C15H30O3[1][2]

Molecular Weight 258.40 g/mol [1][3]

Appearance Colorless to light yellow solid[1]

Melting Point Approximately 62-63 °C (for the racemate)[1]

Solubility
Slightly soluble in water; soluble in organic

solvents like chloroform and ethanol[1]

Metabolic Pathways and Enzymatic
Stereospecificity
The primary metabolic pathway involving 3-hydroxypentadecanoyl-CoA is mitochondrial fatty

acid beta-oxidation. The stereochemistry at the C-3 position is tightly controlled by the enzymes

of this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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